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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of MY-1076, also known as Antioxidant 1076 (CAS No. 2082-79-3). Adherence to
these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

l. Understanding MY-1076: Key Safety & Chemical
Profile

MY-1076, a sterically hindered phenolic antioxidant, is a white to off-white crystalline solid.[1]
While it is generally regarded as having low acute toxicity and is not classified as a hazardous
substance under normal use conditions, proper handling and disposal are paramount.[1][2] It is
crucial to prevent its release into the environment, particularly into sewer systems or water
bodies.[1][3]

Key Quantitative Data:

The following table summarizes the essential physical and chemical properties of MY-1076.
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Property Value

CAS Number 2082-79-3

Molecular Formula Css5He6203

Molecular Weight 530.86 g/mol

Melting Point 50-55 °C

Flash Point 273 °C

Water Solubility < 0.01 g/100 g solution @ 20°C

Stable under recommended storage conditions.
Stability [4] Incompatible with strong oxidizing agents,

strong acids, and strong bases.[4]

Il. Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the approved procedure for the disposal of MY-1076 from a laboratory
setting.

A. Waste ldentification and Segregation:

o Characterize the Waste: Identify the waste stream containing MY-1076. This procedure
applies to pure, unused MY-1076, as well as lab materials (e.g., gloves, weigh boats,
contaminated labware) that have come into contact with the compound.

e Segregate Waste: Do not mix MY-1076 waste with other chemical waste streams, especially
incompatible substances like strong acids, bases, or oxidizing agents.

B. Containment and Labeling:

o Solid Waste Container: Place solid MY-1076 waste and contaminated disposables into a
designated, leak-proof, and clearly labeled solid chemical waste container. The container
should be made of a material compatible with the chemical.
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o Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate" and
the common name "MY-1076" or "Antioxidant 1076".

The CAS Number: "2082-79-3".

[¢]

The date of accumulation.

o

[e]

The primary hazard(s) (in this case, "Solid Chemical Waste").
C. Storage:

o Designated Storage Area: Store the sealed and labeled waste container in a designated
satellite accumulation area within the laboratory.

o Storage Conditions: Ensure the storage area is cool, dry, and away from sources of ignition.
D. Final Disposal:

» Licensed Disposal Vendor: Arrange for the collection and disposal of the waste container
through your institution's licensed hazardous material disposal company.

» Approved Disposal Method: The recommended method for the final disposal of MY-1076 is
by controlled incineration in a facility equipped with an afterburner and scrubber.[4] This
ensures the complete destruction of the compound and minimizes the release of harmful
byproducts.

o Container Disposal: Empty containers that held MY-1076 should be triple-rinsed with a
suitable solvent. The rinsate should be collected and disposed of as chemical waste. The
rinsed container can then be offered for recycling or reconditioning. Alternatively, the
container can be punctured to prevent reuse and disposed of in a sanitary landfill, in
accordance with local regulations.

lll. Visualizing the Disposal Workflow
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The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of MY-1076.

Figure 1: MY-1076 Disposal Decision Pathway
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Caption: Decision pathway for MY-1076 waste.

Figure 2: MY-1076 Disposal Experimental Workflow
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Caption: Step-by-step workflow for MY-1076 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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